Cas no 16671-35-5 (Quinolinium,8-hydroxy-1-methyl-, hydroxide (1:1))

• Product Name: Quinolinium,8-hydroxy-1-methyl-, hydroxide (1:1)
• CAS No: 16671-35-5
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• CID: 161297
• PubChem ID: 204603
• Update Time: 2025-04-19

Quinolinium,8-hydroxy-1-methyl-, hydroxide (1:1) Chemical and Physical Properties

Names and Identifiers

• Quinolinium,8-hydroxy-1-methyl-, hydroxide (1:1)
• 1-methylquinolin-1-ium-8-ol,hydroxide
• Quinolinium, 8-hydroxy-1-methyl-, hydroxide
• 16671-35-5
• 8-Hydroxy-1-methylquinolinium hydroxide
• DTXSID40168158

• Inchi： 1S/C10H9NO.H2O/c1-11-7-3-5-8-4-2-6-9(12)10(8)11;/h2-7H,1H3;1H2
• InChI Key： ZCZCEBNADVJABP-UHFFFAOYSA-N
• SMILES： OC1=CC=CC2=CC=C[N+](C)=C21.[OH-]

Computed Properties

• Exact Mass: 177.07903
• Monoisotopic Mass: 177.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.1Ų

Experimental Properties

• PSA: 58.44